Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate
• InChI: InChI=1S/C22H20N2O4/c1-3-27-22(26)19-12-13-20(23-15(19)2)21(25)24-16-8-7-11-18(14-16)28-17-9-5-4-6-10-17/h4-14H,3H2,1-2H3,(H,24,25)
• InChI Key: KHUBUKGXJJPNCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C=C1)C(=O)NC2=CC(=CC=C2)OC3=CC=CC=C3)C
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate, also known as MPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. It is a pyridine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate is not fully understood. However, studies have suggested that it exerts its antitumor effects by inducing apoptosis and inhibiting angiogenesis. It has also been found to inhibit the production of pro-inflammatory cytokines by suppressing the NF-κB signaling pathway. Moreover, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been shown to inhibit the replication of viruses by inhibiting the activity of viral enzymes.
Biochemical and Physiological Effects:
Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been found to inhibit angiogenesis by suppressing the VEGF signaling pathway. It has also been shown to suppress the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. Furthermore, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been found to inhibit the replication of viruses by inhibiting the activity of viral enzymes.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has various advantages and limitations for lab experiments. Its advantages include its ability to inhibit the growth of cancer cells, suppress inflammation, and inhibit viral replication. Moreover, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been found to exhibit low toxicity and good solubility in water. However, its limitations include its high cost and limited availability. Furthermore, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been found to exhibit poor stability in solution, which may affect its efficacy in lab experiments.

Future Directions

Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has various potential future directions for its use. It could be further studied for its potential use as an anticancer, anti-inflammatory, and antiviral agent. Moreover, it could be used in combination with other drugs to enhance its efficacy. Furthermore, the synthesis method of Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate could be optimized to improve its yield and purity. Additionally, the mechanism of action of Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate could be further studied to understand its full potential. Finally, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate could be studied for its potential use in other fields, such as drug delivery and imaging.
Conclusion:
In conclusion, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate, also known as Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for its use have been discussed in this paper. Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has shown promising results in various fields of research and could have potential future applications.

Synthesis Methods

Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been synthesized through various methods, including the reaction of 3-phenoxybenzoyl isocyanate with 2-methyl-6-aminopyridine in the presence of ethyl chloroformate. Another method involves the reaction of 2-methyl-6-chloropyridine-3-carboxylic acid with 3-phenoxyaniline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). Both methods have been reported to yield Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate in good yields and purity.

Scientific Research Applications

Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been studied extensively for its potential use in various fields of research. It has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. Studies have also shown that Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate can inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been found to exhibit anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Moreover, Ethyl 2-methyl-6-[(3-phenoxyphenyl)carbamoyl]pyridine-3-carboxylate has been shown to inhibit the replication of various viruses, including HCV and HIV.